Cas no 116114-59-1 (3-(3-methylphenyl)pyrazin-2-amine)

3-(3-methylphenyl)pyrazin-2-amine structure
116114-59-1 structure
Product Name:3-(3-methylphenyl)pyrazin-2-amine
CAS No:116114-59-1
MF:C11H11N3
MW:185.225141763687
CID:2614108
PubChem ID:13861973
Update Time:2025-04-21

3-(3-methylphenyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)pyrazin-2-amine
    • AKOS014777080
    • 116114-59-1
    • DTXSID40551400
    • Inchi: 1S/C11H11N3/c1-8-3-2-4-9(7-8)10-11(12)14-6-5-13-10/h2-7H,1H3,(H2,12,14)
    • InChI Key: BXLHLWLGHGGRHE-UHFFFAOYSA-N
    • SMILES: N1C=CN=C(C=1C1=CC=CC(C)=C1)N

Computed Properties

  • Exact Mass: 185.095297364Da
  • Monoisotopic Mass: 185.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.8Ų
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